Cas no 16432-81-8 (2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate)

2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate Properties

Names and Identifiers

• 2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate
• CYASORB UV 2098
• Acrylic acid,4-ester with 2-hydroxy-4-(2-hydroxyethoxy)benzophenone (8CI)
• Benzophenone,2-hydroxy-4-(2-hydroxyethoxy)-, 4-acrylate (8CI)
• 4-(2-Acryloxyethoxy)-2-hydroxybenzophenone
• 4-(2-Acryloyloxyethoxy)-2-hydroxybenzophenone
• Cyasorb UV 209
• Cyasorb UV 416
• UV 2098
• UV 416
• 4-(Acryloxyethoxy)-2-hydroxybenzophenone
• LABOTEST-BB LT00012663
• 2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate 98%
• DTXSID8066058
• NS00021729
• 16432-81-8
• CS-0144532
• 2-Propenoic acid, 2-(4-benzoyl-3-hydroxyphenoxy)ethyl ester
• 2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate, 98%
• MFCD00081133
• A910851
• FS-4317
• FT-0637365
• 2-(4-benzoyl-3-hydroxyphenoxy)ethyl prop-2-enoate
• D83599
• 2-hydroxy-4-acryloyloxyethoxybenzophenone
• AKOS015902258
• 2-(4-Benzoyl-3-hydroxyphenoxy)ethylacrylate
• 4-(2'-acryloyloxyethoxy)-2-hydroxybenzophenone
• SCHEMBL64457
• 2-Hydroxy-4-(acryloylethoxy)benzophenone
• EINECS 240-488-4
• NMMXJQKTXREVGN-UHFFFAOYSA-N
• W-107943
• Acrylic acid, 4-ester with 2-hydroxy-4-(2-hydroxyethoxy)benzophenone
• CYASORB UV-2098
• DB-043589
• DTXCID6035283
• Cyasorb UV 2098
• 4-(2-ACRYLOXYETHOXY)-2-HYDROXYBENZOPHENONE
• 2-(4-BENZOYL-3-HYDROXYPHENOXY)ETHYL ACRYLATE
• +Expand

• MDL： MFCD00081133
• InChIKey： NMMXJQKTXREVGN-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H16O5/c1-2-17(20)23-11-10-22-14-8-9-15(16(19)12-14)18(21)13-6-4-3-5-7-13/h2-9,12,19H,1,10-11H2
• SMILES： C=CC(OCCOC1=CC=C(C(C2=CC=CC=C2)=O)C(O)=C1)=O

Computed Properties

• Exact Mass: 312.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 312.1
• Heavy Atom Count: 23
• Complexity: 414
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 72.8A^2
• Molecular Weight: 312.3

Experimental Properties

• LogP: 2.73120
• PSA: 72.83000
• Refractive Index: 1.579
• Boiling Point: 480.5°C at 760 mmHg
• Melting Point: 77-80 °C (lit.)
• Flash Point: 173.7 °C
• Color/Form: solid
• Solubility: Not determined
• Density: 1.226